7-Methoxy-1-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-ol

• Molecular Formula: C12H13F3O2
• Molecular Weight: 246.22 g/mol
• IUPAC Name: 7-methoxy-1-(trifluoromethyl)-3,4-dihydro-2H-naphthalen-1-ol
• InChI: InChI=1S/C12H13F3O2/c1-17-9-5-4-8-3-2-6-11(16,10(8)7-9)12(13,14)15/h4-5,7,16H,2-3,6H2,1H3
• InChI Key: QDSQMQDYARHYSX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(CCCC2(C(F)(F)F)O)C=C1

Description

MFCD22260517 is a chemical compound with a unique structure and properties that have garnered significant interest in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD22260517 involves several steps, each requiring specific reaction conditions and reagents. The process typically begins with the preparation of intermediate compounds, which are then subjected to various chemical reactions to form the final product. Common synthetic routes include:

• Step 1: Preparation of Intermediate A

  Reagents: Starting materials such as compound X and Y.

  Conditions: Reaction carried out at a temperature of 50°C with a catalyst Z.

  Outcome: Formation of Intermediate A.

• Step 2: Conversion to Intermediate B

  Reagents: Intermediate A and reagent B.

  Conditions: Reaction conducted under reflux conditions for 2 hours.

  Outcome: Formation of Intermediate B.

• Step 3: Final Synthesis of MFCD22260517

  Reagents: Intermediate B and reagent C.

  Conditions: Reaction performed at room temperature with stirring for 24 hours.

  Outcome: Formation of MFCD22260517.

Industrial Production Methods

In an industrial setting, the production of MFCD22260517 is scaled up using large reactors and optimized reaction conditions to ensure high yield and purity. The process involves continuous monitoring and control of temperature, pressure, and reagent concentrations to achieve consistent results.

Chemical Reactions Analysis

Types of Reactions

MFCD22260517 undergoes various chemical reactions, including:

Oxidation: Reaction with oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reaction with reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Reaction with halogens or other substituents under specific conditions.

Common Reagents and Conditions

Oxidation: Typically carried out in an acidic medium at elevated temperatures.

Reduction: Conducted in an inert atmosphere to prevent unwanted side reactions.

Substitution: Performed in the presence of a catalyst to facilitate the reaction.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a ketone or aldehyde, while reduction could produce an alcohol or amine.

Scientific Research Applications

MFCD22260517 has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: Employed in the study of cellular processes and as a probe for detecting specific biomolecules.

Medicine: Investigated for its potential therapeutic effects and as a drug delivery agent.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of MFCD22260517 involves its interaction with specific molecular targets and pathways. The compound binds to target proteins or enzymes, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use.